Cas no 20489-24-1 (Ligularenolide)

Ligularenolide structure
Ligularenolide structure
Product Name:Ligularenolide
CAS No:20489-24-1
MF:C15H18O2
MW:230.302224636078
CID:284653
Update Time:2024-02-29

Ligularenolide Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7-tetrahydro-3,4a,5-trimethyl-, (4aR,5S)-
    • (4aR)-3,4aβ,5β-Trimethyl-4a,5,6,7-tetrahydronaphtho[2,3-b]furan-2(4H)-one
    • (-)-Ligularenolide
    • Eremophila-1(10),7(11),8-trien-12-oicacid, 8-hydroxy-, g-lactone (8CI)
    • Ligularenolid
    • Ligularenolide
    • Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7-tetrahydro-3,4a,5-trimethyl-, (4aR-cis)-
    • Inchi: 1S/C15H18O2/c1-9-5-4-6-11-7-13-12(8-15(9,11)3)10(2)14(16)17-13/h6-7,9H,4-5,8H2,1-3H3/t9-,15+/m0/s1
    • InChI Key: ZRQPXMOBGPJKMQ-BJOHPYRUSA-N
    • SMILES: O1C(C(C)=C2C1=CC1=CCC[C@H](C)[C@@]1(C)C2)=O

Computed Properties

  • Exact Mass: 230.131
  • Monoisotopic Mass: 230.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.433
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